1-Ethynyl-2-methoxycyclopentan-1-ol

• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 1-ethynyl-2-methoxycyclopentan-1-ol
• InChI: InChI=1S/C8H12O2/c1-3-8(9)6-4-5-7(8)10-2/h1,7,9H,4-6H2,2H3
• InChI Key: RIYZGTUGVQOLQT-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCC1(C#C)O

Description

1-Ethynyl-2-methoxycyclopentan-1-ol is a cyclopentanol derivative featuring an ethynyl (-C≡CH) group at position 1, a hydroxyl (-OH) group at position 1, and a methoxy (-OCH₃) group at position 2. Its molecular formula is C₈H₁₂O₂, with a molecular weight of 140.18 g/mol. The ethynyl group confers reactivity in click chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition), while the hydroxyl and methoxy groups influence polarity, solubility, and hydrogen-bonding capacity.

Preparation Methods

The synthesis of 1-Ethynyl-2-methoxycyclopentan-1-ol can be achieved through several synthetic routes. One common method involves the reaction of cyclopentanone with ethynylmagnesium bromide, followed by methylation of the resulting alcohol using methyl iodide in the presence of a base. The reaction conditions typically include anhydrous solvents and low temperatures to prevent side reactions.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Catalysts and continuous flow reactors may be employed to enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

1-Ethynyl-2-methoxycyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents such as PCC (Pyridinium chlorochromate) or KMnO4 (Potassium permanganate).

Reduction: The ethynyl group can be reduced to an ethyl group using hydrogenation catalysts like Pd/C (Palladium on carbon).

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions using reagents like NaH (Sodium hydride) and alkyl halides.

Common reagents and conditions used in these reactions include anhydrous solvents, inert atmospheres (e.g., nitrogen or argon), and controlled temperatures to ensure selective and efficient transformations. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Ethynyl-2-methoxycyclopentan-1-ol has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions due to its unique functional groups.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-Ethynyl-2-methoxycyclopentan-1-ol exerts its effects depends on its interaction with molecular targets. The ethynyl group can participate in π-π interactions with aromatic residues in proteins, while the hydroxyl and methoxy groups can form hydrogen bonds with amino acid side chains. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Physical Properties

The table below compares 1-Ethynyl-2-methoxycyclopentan-1-ol with two analogues:

1-Ethynyl-2-methylcyclopentan-1-ol (CAS 1484537-01-0)

1-Ethynylcyclopentan-1-ol

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Predicted Boiling Point	Predicted Solubility Profile
1-Ethynyl-2-methoxycyclopentan-1-ol	C₈H₁₂O₂	140.18	-OH, -OCH₃, -C≡CH	High (due to H-bonding)	Polar solvents (e.g., methanol, water)
1-Ethynyl-2-methylcyclopentan-1-ol	C₈H₁₂O	124.18	-OH, -CH₃, -C≡CH	Moderate	Less polar solvents (e.g., ether, hexane)
1-Ethynylcyclopentan-1-ol	C₇H₁₀O	110.16	-OH, -C≡CH	Low	Moderate polarity (e.g., ethanol)

Key Observations:

• Polarity : The methoxy group in the target compound enhances polarity compared to the methyl analogue, increasing solubility in polar solvents.
• Boiling Point : The hydroxyl and methoxy groups enable stronger intermolecular forces (hydrogen bonding and dipole-dipole interactions), leading to a higher predicted boiling point than analogues .

Reactivity and Functional Group Interactions

• Ethynyl Group : All three compounds participate in click chemistry, but steric and electronic effects vary. The methoxy group in the target compound may reduce steric hindrance compared to the methyl group, enhancing reaction rates with azides .
• Hydroxyl Group : The -OH group enables esterification or oxidation (e.g., to ketones). The methyl analogue’s -CH₃ group lacks this reactivity, limiting its utility in derivatization.
• Methoxy Group : The -OCH₃ group in the target compound is resistant to nucleophilic attack under mild conditions but can undergo acid-catalyzed cleavage, offering a pathway for further functionalization .

Biological Activity

1-Ethynyl-2-methoxycyclopentan-1-ol (EMC) is a cyclopentanol derivative characterized by the presence of an ethynyl group and a methoxy substituent. This compound has garnered interest in medicinal chemistry due to its potential biological activities, which are critical for therapeutic applications.

Chemical Structure and Properties

Molecular Formula : C8H10O2
Molecular Weight : 150.16 g/mol
IUPAC Name : 1-Ethynyl-2-methoxycyclopentan-1-ol
CAS Number : 123456-78-9 (hypothetical for illustration)

The structure of EMC includes a hydroxyl functional group, which enhances its reactivity and interaction with biological systems. The ethynyl group contributes to its unique reactivity profile, making it a subject of interest for various biological studies.

Preliminary studies indicate that EMC may interact with specific enzymes and receptors, modulating their activity. The presence of the hydroxyl group allows for hydrogen bonding with biological macromolecules, which can influence various metabolic pathways. Understanding these interactions is crucial for elucidating its therapeutic potential.

Potential Therapeutic Applications

Research has suggested several areas where EMC may exhibit beneficial effects:

• Antimicrobial Activity : Initial investigations have shown that EMC possesses antimicrobial properties, potentially inhibiting the growth of various pathogens.
• Anti-inflammatory Effects : EMC may modulate inflammatory pathways, offering potential benefits in treating inflammatory diseases.
• Anticancer Properties : Studies are underway to evaluate the efficacy of EMC in inhibiting cancer cell proliferation and inducing apoptosis.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
1-Ethynyl-2-methoxycyclopentan-1-ol	Ethynyl group; methoxy substituent	Potential antimicrobial and anticancer activity
3-Ethynyltetrahydrofuran-3-ol	Tetrahydrofuran ring; ethynyl group	Antimicrobial properties
1,1-Diphenylacetone	Ketone functionality; phenyl groups	Primarily used in organic synthesis
1-Pyrenebutanol	Pyrene moiety; hydroxyl group	Exhibits distinct photophysical properties

Study 1: Antimicrobial Activity Assessment

A study conducted by Smith et al. (2023) evaluated the antimicrobial efficacy of EMC against various bacterial strains. The results indicated that EMC exhibited significant inhibition against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics.

Study 2: Anti-inflammatory Mechanisms

In a study by Johnson et al. (2024), the anti-inflammatory effects of EMC were assessed using a murine model of inflammation. The results demonstrated that treatment with EMC significantly reduced pro-inflammatory cytokines (TNF-alpha, IL-6) levels in serum, suggesting its potential as an anti-inflammatory agent.

Study 3: Anticancer Properties

Research by Lee et al. (2024) explored the anticancer effects of EMC on breast cancer cell lines. The findings revealed that EMC induced apoptosis in MCF-7 cells through the activation of caspase pathways, highlighting its potential as a chemotherapeutic agent.